BENGHE Foundational & Exploratory

Check Availability & Pricing

N,N-Diethyl-2-hydroxyacetamide-d10 chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

N,N-Diethyl-2-hydroxyacetamide-
di1o0

Cat. No.: B12401319

Compound Name:

Technical Guide: N,N-Diethyl-2-
hydroxyacetamide-d10

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of the
deuterated compound N,N-Diethyl-2-hydroxyacetamide-d10, with comparative data for its
non-deuterated analog, N,N-Diethyl-2-hydroxyacetamide. This document is intended for use by
professionals in research, development, and quality control.

Introduction

N,N-Diethyl-2-hydroxyacetamide-d10 is a stable, isotopically labeled version of N,N-Diethyl-
2-hydroxyacetamide, where ten hydrogen atoms have been replaced by deuterium. Deuterated
compounds are valuable tools in pharmaceutical and metabolic research, often used as
internal standards in analytical chemistry for their distinct mass spectrometric profiles and in
mechanistic studies to probe reaction pathways. The presence of deuterium can also influence
the pharmacokinetic properties of a molecule.

Chemical and Physical Properties

While specific experimental data for N,N-Diethyl-2-hydroxyacetamide-d10 is not readily
available in the public domain, the following tables summarize the known properties of its non-
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deuterated counterpart, which are expected to be very similar. The molecular formula and
weight for the deuterated compound are also provided.

General Properties

N,N-Diethyl-2- N,N-Diethyl-2-

Property . .
hydroxyacetamide hydroxyacetamide-d10
N,N-diethyl-2- N,N-diethyl-2-

IUPAC Name ] ]
hydroxyacetamide[1] hydroxyacetamide-d10
2-Hydroxy-N,N-

Synonyms diethylacetamide, N,N-

Diethylglycolamide[2]

CAS Number 39096-01-0[1][2][3][4][5]I6] Not available

Molecular Formula CeH13NO2[1] CeD10H3NO2[7]

Molecular Weight 131.17 g/mol [1][2][3] Approximately 141.23 g/mol [7]

Physical Constants

The following physical constants have been reported for the non-deuterated N,N-Diethyl-2-
hydroxyacetamide. It is anticipated that the values for the d10 analog will be very similar.

Property Value

Appearance Colorless to yellowish liquid[5]
Boiling Point 220-225 °C[5]

Melting Point 23-26 °C[5]

Density ~0.979 - 1.009 g/cm3[5]
Refractive Index n20/D 1.457 (lit.)

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of N,N-Diethyl-2-hydroxyacetamide-d10 are
not explicitly published. However, general methods for the synthesis of amides and deuterated
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compounds can be applied.

General Synthesis of N,N-Diethyl-2-hydroxyacetamide

A common method for the synthesis of N,N-diethyl-2-hydroxyacetamide involves the reaction of
an ester of glycolic acid (e.g., methyl glycolate or ethyl glycolate) with diethylamine. The
reaction is typically carried out in a suitable solvent and may be heated to drive the reaction to
completion.

Another described method involves the hydrolysis of diethyl acetamide with sodium hydroxide
in ethanol.[5]

Proposed Synthesis of N,N-Diethyl-2-hydroxyacetamide-
d10

The synthesis of the deuterated analog would likely involve the use of deuterated starting
materials. A plausible synthetic route is the reaction of a deuterated glycolic acid ester with
deuterated diethylamine (diethylamine-d10).

lllustrative Experimental Protocol:

o Materials: Deuterated ethyl glycolate, Diethylamine-d10, a suitable anhydrous solvent (e.g.,
THF or Toluene), and an inert atmosphere (e.g., Nitrogen or Argon).

e Procedure:

o To a solution of deuterated ethyl glycolate in the chosen solvent, add an equimolar amount
of diethylamine-d10.

o The reaction mixture is then heated to reflux for a specified period, with the progress of the
reaction monitored by a suitable analytical technique (e.g., TLC or GC-MS).

o Upon completion, the solvent is removed under reduced pressure.

o The crude product is then purified, for example, by vacuum distillation or column
chromatography, to yield pure N,N-Diethyl-2-hydroxyacetamide-d10.
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The following diagram illustrates a logical workflow for the synthesis of N,N-Diethyl-2-
hydroxyacetamide-d10.

General Synthesis Workflow for N,N-Diethyl-2-hydroxyacetamide-d10
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Caption: A logical workflow for the synthesis of N,N-Diethyl-2-hydroxyacetamide-d10.

Spectroscopic Data

Specific spectroscopic data for N,N-Diethyl-2-hydroxyacetamide-d10 is not available.
However, the following are expected characteristics based on the structure:

e 'H NMR: The proton NMR spectrum would be simplified compared to the non-deuterated
analog, showing signals only for the non-deuterated protons in the molecule (e.g., the
hydroxyl proton and any residual protons).

e 13C NMR: The carbon-13 NMR spectrum would show signals for all six carbon atoms. The
signals for the deuterated ethyl groups would likely appear as multiplets due to carbon-
deuterium coupling.

e Mass Spectrometry: The molecular ion peak in the mass spectrum would be observed at a
mass-to-charge ratio corresponding to the molecular weight of the deuterated compound
(approximately 141.23 m/z). The fragmentation pattern would be expected to differ from the
non-deuterated compound due to the increased mass of the deuterated fragments.

Solubility

N,N-Diethyl-2-hydroxyacetamide is soluble in water and most organic solvents.[5] The
deuterated analog is expected to have similar solubility properties.

Safety and Handling

The safety and handling precautions for N,N-Diethyl-2-hydroxyacetamide-d10 should be
considered the same as for its non-deuterated counterpart until specific data is available. N,N-
Diethyl-2-hydroxyacetamide is irritating to the eyes, respiratory system, and skin.[5] Standard
laboratory safety practices should be followed, including the use of personal protective
equipment such as safety glasses, gloves, and a lab coat. Work should be conducted in a well-
ventilated area.

Applications
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Deuterated compounds like N,N-Diethyl-2-hydroxyacetamide-d10 are primarily used in:

Pharmacokinetic studies: To trace the metabolic fate of the parent compound.

o Analytical chemistry: As an internal standard for the quantification of N,N-Diethyl-2-
hydroxyacetamide in biological matrices.

e Mechanistic studies: To investigate reaction mechanisms involving C-H bond cleavage.

e Drug development: The introduction of deuterium can sometimes lead to improved metabolic
stability and a more favorable pharmacokinetic profile (the "deuterium effect”).

This document provides a summary of the available information on N,N-Diethyl-2-
hydroxyacetamide-d10. For critical applications, it is recommended to obtain a certificate of
analysis from a qualified supplier to confirm the identity and purity of the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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